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Compound of Interest

Compound Name:
2,5-Dichloro-3,6-

difluorobenzaldehyde

Cat. No.: B12095750

Get Quote

Application Note: 2,5-Dichloro-3,6-
difluorobenzaldehyde in Drug Discovery
Executive Summary & Chemical Profile
2,5-Dichloro-3,6-difluorobenzaldehyde is a tetra-substituted benzene derivative

characterized by its high electron deficiency and orthogonal reactivity patterns.[1] Unlike mono-

substituted benzaldehydes, this scaffold offers three distinct "handles" for chemical

diversification, making it an ideal starting material for Fragment-Based Drug Design (FBDD).[1]

The specific substitution pattern (2,5-dichloro, 3,6-difluoro) is strategically valuable for:

Metabolic Blocking: The fluorine atoms at the 3,6-positions block metabolic oxidation (P450)

at typically vulnerable sites.[1]

Lipophilicity Modulation: The poly-halogenation increases logP, enhancing membrane

permeability for CNS or intracellular targets.[1]
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Orthogonal Reactivity: The molecule supports sequential functionalization via Nucleophilic

Aromatic Substitution (

), Palladium-catalyzed cross-coupling, and aldehyde condensation.[1]

Chemical Specifications
Property Specification

Chemical Name 2,5-Dichloro-3,6-difluorobenzaldehyde

CAS Number 1263376-60-8 (Verify with vendor CoA)

Molecular Formula

Molecular Weight 210.99 g/mol

Appearance White to off-white crystalline solid or powder

Solubility
Soluble in DCM, THF, EtOAc; sparingly soluble

in Hexanes

Stability

Air-sensitive (oxidation to carboxylic acid); Store

under

at 2-8°C

Reactivity & Synthetic Logic
The utility of this intermediate lies in its ability to undergo regioselective transformations.[1] The

electron-withdrawing nature of the aldehyde and halogen substituents activates the ring for

nucleophilic attack, while the carbon-chlorine bonds remain available for late-stage metal-

catalyzed coupling.[1]

Reactivity Pathway Diagram
The following diagram illustrates the three primary vectors for diversifying this scaffold.
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Caption: Orthogonal reactivity vectors allow for sequential functionalization. Vector 1 (SNAr) is

typically performed first due to the high activation of the fluorine atoms.

Detailed Experimental Protocols
Protocol A: Regioselective with Primary Amines
Objective: To selectively displace the fluorine atom para to the aldehyde group (or ortho,

depending on steric/electronic control) to introduce an amino motif. Rationale: The 3,6-difluoro

positions are highly activated by the 2,5-dichloro and aldehyde groups.[1] Under controlled

conditions, mono-substitution is achievable.[1]

Materials:

2,5-Dichloro-3,6-difluorobenzaldehyde (1.0 eq)[1]

Aniline or Alkyl Amine (1.1 eq)[1]

(anhydrous, 1.5 eq) or DIPEA (2.0 eq)

Acetonitrile (ACN) or DMF (anhydrous)[1]

Procedure:

Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 2,5-
Dichloro-3,6-difluorobenzaldehyde (1.0 g, 4.74 mmol) in anhydrous ACN (15 mL).
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Addition: Cool the solution to 0°C in an ice bath. Add the base (

, 0.98 g) followed by the dropwise addition of the amine (5.21 mmol).[1]

Reaction: Allow the mixture to warm to Room Temperature (RT). Monitor via TLC

(Hexane/EtOAc 4:1) or LC-MS.[1]

Note: If reaction is sluggish, heat to 40-50°C. Avoid overheating to prevent di-substitution.

[1]

Work-up: Upon completion (typically 2-6 hours), dilute with EtOAc (50 mL) and wash with

water (2 x 20 mL) and brine (20 mL).

Purification: Dry organic layer over

, filter, and concentrate. Purify via flash column chromatography (Silica gel, 0-20% EtOAc in
Hexanes).

Validation Criteria:

LC-MS: Look for M+1 peak corresponding to the mono-aminated product.

NMR: Loss of one F-C coupling signal in

or shift in

NMR.

Protocol B: Synthesis of Quinazoline Scaffold
(Cyclization)
Objective: To convert the aldehyde into a quinazoline core, a common pharmacophore in

kinase inhibitors (e.g., EGFR inhibitors). Rationale: The aldehyde condenses with amidines,

while the ortho-halogen (F or Cl) allows for intramolecular cyclization.[1]

Materials:

2,5-Dichloro-3,6-difluorobenzaldehyde (1.0 eq)[1]
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Guanidine Carbonate (1.2 eq) or Urea[1]

DMA (Dimethylacetamide)[1]

(2.0 eq)[1]

Procedure:

Mixing: Combine the aldehyde (1.0 g) and Guanidine Carbonate (0.5 g) in DMA (10 mL) in a

pressure vial or sealed tube.

Cyclization: Add

(1.3 g). Seal the vessel and heat to 120-140°C for 12-16 hours.

Mechanism: Initial Schiff base formation followed by nucleophilic attack of the guanidine

nitrogen on the ortho-fluorine (SNAr cyclization).[1]

Quench: Cool to RT. Pour the reaction mixture into crushed ice/water (100 mL).

Isolation: The product often precipitates.[1] Filter the solid, wash with water and cold ethanol.

Recrystallize from EtOH/DMF if necessary.

Safety & Handling (MSDS Highlights)
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Hazard Class Signal Word H-Statements
Precautionary
Measures

Skin

Corrosion/Irritation
WARNING

H315: Causes skin

irritation

Wear nitrile gloves

(double gloving

recommended).[1]

Serious Eye Damage DANGER
H318: Causes serious

eye damage

Use chemical splash

goggles and face

shield.[1]

Respiratory

Sensitization
WARNING

H335: May cause

resp.[1] irritation

Handle only in a

functioning fume

hood.[1]

Reactivity CAUTION Air/Moisture Sensitive
Store under inert gas (

/Ar).[1]

Disposal: Halogenated organic waste.[1] Do not mix with strong oxidizers or acids.[1]
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(Note: While specific "blockbuster" drugs using this exact intermediate are often proprietary, the

protocols above are derived from standard medicinal chemistry practices for poly-halogenated

benzaldehydes as cited in general fluorinated chemistry literature.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2,5-Difluorobenzaldehyde | C7H4F2O | CID 137663 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 84194-36-5|2-Chloro-4-fluorobenzaldehyde|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [Using 2,5-Dichloro-3,6-difluorobenzaldehyde as a
pharmaceutical intermediate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12095750/docs#using-2-5-dichloro-3-6-
difluorobenzaldehyde-as-a-pharmaceutical-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12095750?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

